Cas no 1185058-98-3 ({3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride)

• Product Name: {3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride
• CAS No: 1185058-98-3
• MF: C₅H₁₀ClN₃O₂
• MW: 179.604799747467
• MDL: MFCD12026792
• CID: 4576102
• PubChem ID: 46736906
• Update Time: 2025-05-24

{3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methylamine hydrochloride
• {3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride
• ([3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]methyl)amine hydrochloride
• G22323
• [3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]methylamine HCl
• {[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}amine hydrochloride, AldrichCPR
• SCHEMBL20588397
• SY352574
• 1185058-98-3
• [3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride
• {[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}amine hydrochloride
• {[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}aminehydrochloride
• BS-39568
• [3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]-methylamine hydrochloride
• (3-(METHOXYMETHYL)-1,2,4-OXADIAZOL-5-YL)METHANAMINE HYDROCHLORIDE
• DS-018249
• [3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]methanamine;hydrochloride
• MFCD12026792
• 1-[3-(METHOXYMETHYL)-1,2,4-OXADIAZOL-5-YL]METHANAMINE HYDROCHLORIDE
• EN300-6482414
• Z1473042314

• MDL： MFCD12026792
• Inchi： 1S/C5H9N3O2.ClH/c1-9-3-4-7-5(2-6)10-8-4;/h2-3,6H2,1H3;1H
• InChI Key： CXDCHHRHXFOUDH-UHFFFAOYSA-N
• SMILES： C(C1=NOC(CN)=N1)OC.Cl

Computed Properties

• Exact Mass: 179.0461543g/mol
• Monoisotopic Mass: 179.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride

Introduction to {3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride (CAS No: 1185058-98-3)

{3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride} is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1185058-98-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a {1,2,4-oxadiazole} core, which is a heterocyclic scaffold known for its versatility in medicinal chemistry. The presence of a {methoxymethyl} group and an amine moiety further enhances its chemical reactivity and biological activity.

The {1,2,4-oxadiazole} ring is a crucial component in this molecule, contributing to its stability and reactivity. This heterocycle has been widely studied for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The oxadiazole ring's ability to participate in hydrogen bonding and form stable complexes with biological targets makes it an attractive scaffold for drug design. In recent years, there has been a growing interest in developing new derivatives of oxadiazole-based compounds due to their demonstrated efficacy in preclinical studies.

The {methoxymethyl} group attached to the oxadiazole ring introduces additional functionality that can be exploited for drug development. This group can serve as a handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific therapeutic applications. Additionally, the amine moiety in the molecule can interact with various biological targets, including enzymes and receptors, thereby modulating physiological processes. The hydrochloride salt form of this compound enhances its solubility in water, making it more suitable for formulation into pharmaceutical products.

Recent research has highlighted the potential of {3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting the activity of certain enzymes implicated in inflammatory diseases. The compound's ability to modulate these enzymatic pathways suggests its potential as an anti-inflammatory agent. Furthermore, preclinical studies have shown promising results in terms of its ability to interact with specific receptors involved in pain signaling.

The structural features of this compound make it a valuable candidate for further exploration in medicinal chemistry. The combination of the {1,2,4-oxadiazole} core, {methoxymethyl} group, and amine moiety provides a rich framework for designing molecules with enhanced biological activity. Researchers are exploring various synthetic strategies to modify this scaffold, aiming to improve its pharmacokinetic properties and therapeutic efficacy. The hydrochloride salt form also facilitates its use in formulation development, ensuring better bioavailability and stability.

In conclusion, {3-(Methoxymethyl)-1,2,4-oxadiazol-5-ylmethyl}amine Hydrochloride (CAS No: 1185058-98-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in the discovery of new therapeutic agents that address unmet medical needs.